Propane-2,2-diylbis(benzene-4,1-diyloxyethane-2,1-diyl) bis[3-(aziridin-1-yl)butanoate]

• CAS RN: 13320-31-5
• Molecular Formula: C31H42N2O6
• Molecular Weight: 538.7 g/mol
• IUPAC Name: 2-[4-[2-[4-[2-[3-(aziridin-1-yl)butanoyloxy]ethoxy]phenyl]propan-2-yl]phenoxy]ethyl 3-(aziridin-1-yl)butanoate
• InChI: InChI=1S/C31H42N2O6/c1-23(32-13-14-32)21-29(34)38-19-17-36-27-9-5-25(6-10-27)31(3,4)26-7-11-28(12-8-26)37-18-20-39-30(35)22-24(2)33-15-16-33/h5-12,23-24H,13-22H2,1-4H3
• InChI Key: JEBTVWVLWHTMOZ-UHFFFAOYSA-N
• SMILES: CC(CC(=O)OCCOC1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)OCCOC(=O)CC(C)N3CC3)N4CC4
• Other CAS RN: 13441-88-8; 13320-31-5

Description

Propane-2,2-diylbis(benzene-4,1-diyloxyethane-2,1-diyl) bis[3-(aziridin-1-yl)butanoate] is a synthetic compound that has been extensively studied in the field of scientific research. This compound is commonly referred to as PABA or PBAB, and it has been found to have numerous applications in both laboratory experiments and in the development of new drugs.

Mechanism Of Action

The mechanism of action of PABA is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. This compound has been found to be particularly effective against certain types of cancer, including breast cancer and lung cancer.

Biochemical And Physiological Effects

PABA has been found to have a number of biochemical and physiological effects on the body. It has been shown to induce DNA damage in cancer cells, leading to their death. PABA has also been found to have antioxidant properties, which may help to protect the body against oxidative stress and other forms of cellular damage.

Advantages And Limitations For Lab Experiments

PABA has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has been found to be highly effective in the treatment of cancer. However, there are also some limitations to the use of PABA in the laboratory. It can be toxic in high doses, and it may not be effective against all types of cancer.

Future Directions

There are a number of future directions for research on PABA. One area of interest is the development of new drugs based on the chemical structure of PABA. Researchers are also exploring the use of PABA in the development of new materials for use in electronics and other industries. Additionally, further studies are needed to fully understand the mechanism of action of PABA and its potential applications in the treatment of cancer.

Synthesis Methods

The synthesis of PABA involves the reaction of benzene-4,1-diyloxyethane-2,1-diyl with 3-(aziridin-1-yl)butanoic acid in the presence of propane-2,2-diyl diacetate. This reaction produces PABA, which can then be purified and used in various scientific applications.

Scientific Research Applications

PABA has been extensively studied in the field of scientific research due to its unique chemical structure and properties. It has been found to have numerous applications in the development of new drugs, particularly in the treatment of cancer. PABA has also been used in the development of new materials for use in electronics and other industries.